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Compound of Interest

N-(2-Aminoethyl)-N-(4-
Compound Name:
chlorophenyl)amine

cat. No.: B1315261

A Technical Guide to N-(2-Aminoethyl)-N-(4-
chlorophenyl)amine

This guide provides a detailed overview of the fundamental molecular properties of N-(2-
Aminoethyl)-N-(4-chlorophenyl)amine, a specific diamine compound. The content is
structured for researchers, scientists, and professionals in drug development who require
precise information on chemical compounds. The more systematic IUPAC name for this
compound is N'-(4-chlorophenyl)ethane-1,2-diamine.

Core Molecular Data

The essential physicochemical properties of N'-(4-chlorophenyl)ethane-1,2-diamine have been
determined and are summarized below. These data are foundational for any research or
development activities involving this molecule.

Property Value

Molecular Formula CsH11CIN2

Molecular Weight 170.64 g/mol

IUPAC Name N'-(4-chlorophenyl)ethane-1,2-diamine
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Experimental Protocols

A comprehensive search of publicly available scientific literature and chemical databases did
not yield specific, detailed experimental protocols for the synthesis of N'-(4-
chlorophenyl)ethane-1,2-diamine. While general methods for the synthesis of similar secondary
amines are well-established in organic chemistry, a step-by-step procedure for this particular
molecule is not readily available. The synthesis would likely involve standard methodologies
such as nucleophilic aromatic substitution or reductive amination. However, without a cited
protocol, the specifics of reagents, solvents, reaction conditions, and purification methods

cannot be detailed here.

Logical Synthesis Workflow

While a specific experimental protocol is not available, a logical workflow for a potential
synthesis route can be conceptualized. One common method for creating such a molecule is
through the reductive amination of 4-chloroaniline with a protected aminoacetaldehyde,
followed by deprotection. The following diagram illustrates this logical process.

Starting Materials

Protected Aminoacetaldehyde

4-Chloroaniline (e.g., Boc-aminoacetaldehyde)

Process
Reductive Deprotection
Amination P
orms Intermediate Yields Product
Intermediate Final Product
Protected Diamine Intermediate N'-(4-chlorophenyl)ethane-1,2-diamine

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Logical workflow for the synthesis of N'-(4-chlorophenyl)ethane-1,2-diamine.

 To cite this document: BenchChem. [N-(2-Aminoethyl)-N-(4-chlorophenyl)amine molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315261#n-2-aminoethyl-n-4-chlorophenyl-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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